Cas no 2227843-90-3 ((3R)-3-hydroxy-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid
• CAS No: 2227843-90-3
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 6307358
• PubChem ID: 165972461
• Update Time: 2025-10-18

(3R)-3-hydroxy-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid
• (3R)-3-hydroxy-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propanoic acid
• EN300-1770977
• 2227843-90-3

• Inchi： 1S/C10H10N4O3/c15-8(5-9(16)17)6-2-1-3-7(4-6)10-11-13-14-12-10/h1-4,8,15H,5H2,(H,16,17)(H,11,12,13,14)/t8-/m1/s1
• InChI Key： YQDDDHJZYKIYQS-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 234.07529019g/mol
• Monoisotopic Mass: 234.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 112Ų

Additional information on (3R)-3-hydroxy-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropanoic acid

Compound CAS No 2227843-90-3: (3R)-3-Hydroxy-3-(3-(1H-1,2,3,4-Tetrazol-5-Yl)Phenyl)Propanoic Acid

The compound with CAS No 2227843-90-3, named (3R)-3-hydroxy-3-(3-(1H-1,2,3,4-tetrazol-5-yl)phenyl)propanoic acid, is a structurally complex organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique chemical structure and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by a propanoic acid backbone with a hydroxyl group at the third position. The hydroxyl group is attached to a phenyl ring substituted with a tetrazole moiety at the 5-position. The tetrazole group is known for its ability to enhance bioavailability and stability in biological systems. The stereochemistry at the third carbon (R configuration) plays a crucial role in determining the compound's pharmacokinetic properties and biological activity.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic asymmetric synthesis, have been employed to optimize its production. These methods have not only improved yield but also enhanced the purity of the compound, making it suitable for preclinical studies. The structural elucidation of this compound has been achieved through techniques such as NMR spectroscopy and X-ray crystallography, providing insights into its three-dimensional arrangement.

The pharmacological properties of (3R)-3-hydroxy-3-(tetrazolophenyl)propanoic acid have been extensively studied. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have shown that this compound exhibits inhibitory activity against kinases and proteases, which are key targets in oncology and inflammatory diseases. Furthermore, preclinical models have indicated that this compound possesses anti-inflammatory and anti-proliferative effects, suggesting its potential utility in treating conditions such as cancer and autoimmune disorders.

The toxicological profile of this compound has also been evaluated to ensure its safety for therapeutic use. Acute toxicity studies in rodents have shown that the compound has a relatively low toxicity profile. However, long-term toxicity studies are currently underway to assess its safety for chronic administration. These studies are critical for determining whether this compound can progress to clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of this compound more accurately. Molecular docking studies have revealed that this compound has favorable binding affinities to target proteins, which correlates with its observed biological activity. Additionally, pharmacokinetic modeling has provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, (3R)-hydroxy-tetrazolophenyl propanoic acid represents a promising candidate in drug development due to its unique structure and diverse pharmacological properties. Ongoing research continues to uncover new applications for this compound while addressing challenges related to scalability and safety. As the field of medicinal chemistry evolves, compounds like these will play a pivotal role in advancing our understanding of disease mechanisms and developing innovative therapies.